2-(1,3-Thiazol-2-yl)ethyl methanesulfonate

• IUPAC Name: 2-(1,3-thiazol-2-yl)ethyl methanesulfonate
• InChI: InChI=1S/C6H9NO3S2/c1-12(8,9)10-4-2-6-7-3-5-11-6/h3,5H,2,4H2,1H3
• InChI Key: NCLMUVRPIVKRRY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1=NC=CS1
• Molecular Formula: C6H9NO3S2
• Molecular Weight: 207.3 g/mol
• CAS RN: 1245520-16-4

Description

“2-(1,3-Thiazol-2-yl)ethyl methanesulfonate” is a chemical compound with the CAS Number: 1245520-16-4. It has a molecular weight of 207.27. It is usually in the form of an oil.

Molecular Structure Analysis

The IUPAC name for this compound is 2-(thiazol-2-yl)ethyl methanesulfonate. The InChI code for this compound is 1S/C6H9NO3S2/c1-12(8,9)10-4-2-6-7-3-5-11-6/h3,5H,2,4H2,1H3.

Physical And Chemical Properties Analysis

The physical form of “this compound” is oil. It is stored at temperatures below -10°C. The compound has a molecular weight of 207.27.

Scientific Research Applications

2-(1,3-Thiazol-2-yl)ethyl methanesulfonate has become increasingly important in scientific research due to its unique properties and versatile applications. It is used in a variety of fields, including biochemistry, molecular biology, and drug discovery. In biochemistry, this compound is used as a reagent in the synthesis of peptides and proteins, and as a protective group in the synthesis of peptides and proteins. In molecular biology, this compound is used to modify proteins, nucleic acids, and carbohydrates. In drug discovery, this compound is used to identify and synthesize novel compounds with potential therapeutic applications.

Mechanism of Action

Target of Action

Thiazole derivatives have been known to interact with various biological targets, such as topoisomerase ii .

Mode of Action

Some thiazole derivatives have been reported to bind to dna and interact with topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death .

Result of Action

Some thiazole derivatives have been reported to show significant analgesic and anti-inflammatory activities .

Advantages and Limitations for Lab Experiments

The use of 2-(1,3-Thiazol-2-yl)ethyl methanesulfonate in laboratory experiments has several advantages. It is a water-soluble compound, which makes it easy to work with. It is also relatively inexpensive and has a high yield of product. However, there are some limitations to using this compound in laboratory experiments. It can be toxic in high concentrations, and it can react with other compounds, which can lead to unwanted side reactions.

Future Directions

There are several potential future directions for the use of 2-(1,3-Thiazol-2-yl)ethyl methanesulfonate. It could be used to develop novel drugs and therapies, as well as to explore the biochemical and physiological effects of this compound. Additionally, it could be used to explore the mechanisms of action of this compound, as well as to develop new methods for the synthesis of peptides and proteins. Finally, it could be used to modify carbohydrates and explore their potential therapeutic applications.

Synthesis Methods

2-(1,3-Thiazol-2-yl)ethyl methanesulfonate can be synthesized in a variety of ways, including direct synthesis from thiazole and ethyl methanesulfonate, as well as through the reaction of thiazole and methanesulfonyl chloride. The most common method of synthesis is direct synthesis from thiazole and ethyl methanesulfonate, which produces a high yield of this compound with minimal byproducts.

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.